Cas no 1024388-15-5 (2-{1-(5-Bromo-4,6-dimethyl-2-pyrimidinyl)aminoethylidene}-1H-indene-1,3(2H)-dione)

• Product Name: 2-{1-(5-Bromo-4,6-dimethyl-2-pyrimidinyl)aminoethylidene}-1H-indene-1,3(2H)-dione
• CAS No: 1024388-15-5
• MF: C₁₇H₁₄BrN₃O₂
• MW: 372.21596288681
• MDL: MFCD01567411
• CID: 4568385
• Update Time: 2023-11-22

2-{1-(5-Bromo-4,6-dimethyl-2-pyrimidinyl)aminoethylidene}-1H-indene-1,3(2H)-dione Chemical and Physical Properties

Names and Identifiers

• 2-{1-[(5-bromo-4,6-dimethylpyrimidin-2-yl)amino]ethylidene}-2,3-dihydro-1H-indene-1,3-dione
• 2-[(E)-N-(5-bromo-4,6-dimethylpyrimidin-2-yl)-C-methylcarbonimidoyl]-3-hydroxyinden-1-one
• 2-{1-[(5-bromo-4,6-dimethyl-2-pyrimidinyl)amino]ethylidene}-1H-indene-1,3(2H)-dione
• 2-(((5-BROMO-4,6-DIMETHYLPYRIMIDIN-2-YL)AMINO)ETHYLIDENE)INDANE-1,3-DIONE
• 2-{1-(5-Bromo-4,6-dimethyl-2-pyrimidinyl)aminoethylidene}-1H-indene-1,3(2H)-dione

• MDL： MFCD01567411
• Inchi： 1S/C17H14BrN3O2/c1-8(19-17-20-9(2)14(18)10(3)21-17)13-15(22)11-6-4-5-7-12(11)16(13)23/h4-7,22H,1-3H3/b19-8+
• InChI Key： LGYUVUCREKPWKS-UFWORHAWSA-N
• SMILES： BrC1C(C)=NC(=NC=1C)/N=C(\C)/C1C(C2C=CC=CC=2C=1O)=O

Computed Properties

• Exact Mass: 371.02694g/mol
• Monoisotopic Mass: 371.02694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 548
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 372.2g/mol
• XLogP3: 3.1
• Topological Polar Surface Area: 75.4

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Boiling Point: 537.4±60.0 °C at 760 mmHg
• Flash Point: 278.8±32.9 °C
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

2-{1-(5-Bromo-4,6-dimethyl-2-pyrimidinyl)aminoethylidene}-1H-indene-1,3(2H)-dione Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanediones
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanones Indanediones